Cas no 946260-97-5 (3-(4-methoxyphenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide)

• Product Name: 3-(4-methoxyphenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide
• CAS No: 946260-97-5
• MF: C₂₂H₂₈N₂O₄S
• MW: 416.533724784851
• CID: 5513755
• Update Time: 2025-06-11

3-(4-methoxyphenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)propanamide
• 3-(4-methoxyphenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

• InChI Key： GPWXTPYSYBLCET-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(CCC)(=O)=O)(=O)CCC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-(4-methoxyphenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide

Comprehensive Analysis of 3-(4-methoxyphenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS No. 946260-97-5)

The compound 3-(4-methoxyphenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide (CAS No. 946260-97-5) is a synthetic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of a 4-methoxyphenyl group and a propane-1-sulfonyl moiety in its structure suggests potential applications in drug discovery, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown increasing interest in sulfonamide-containing compounds due to their versatility in medicinal chemistry. The propane-1-sulfonyl group in this molecule may contribute to its binding affinity with biological targets, making it a candidate for further investigation in the development of novel therapeutics. Researchers are particularly intrigued by its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in current drug discovery efforts.

The tetrahydroquinoline core of this compound is structurally similar to many FDA-approved drugs, which has led to speculation about its possible pharmacological properties. Computational studies suggest that 3-(4-methoxyphenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide might exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a critical consideration in modern drug development. This aligns with current industry trends focusing on drug-likeness and lead optimization strategies.

From a synthetic chemistry perspective, the preparation of CAS No. 946260-97-5 involves multi-step organic transformations that highlight contemporary green chemistry principles. Recent advancements in catalytic methods and flow chemistry could potentially improve the synthesis of this compound, addressing common questions about process optimization and scale-up challenges frequently searched by industrial chemists.

The 4-methoxyphenyl substituent in this molecule is particularly noteworthy, as similar structural motifs appear in compounds with demonstrated anti-inflammatory and neuroprotective activities. This has sparked interest in exploring whether 3-(4-methoxyphenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide might share these biological properties, a question frequently appearing in academic search queries related to structure-activity relationships.

Analytical characterization of 946260-97-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, reflecting the growing importance of analytical method development in chemical research. These aspects are particularly relevant to researchers searching for compound characterization protocols or spectral data interpretation methods.

In the context of current pharmaceutical trends, the exploration of sulfonyl-containing compounds like this one aligns with the industry's focus on targeted therapies and precision medicine. The compound's structural features suggest potential applications in areas such as kinase inhibition or protein-protein interaction modulation, both active areas of research that generate substantial search traffic in scientific databases.

From a commercial perspective, CAS No. 946260-97-5 represents an interesting case study in specialty chemicals development. The compound's complexity and potential biological relevance make it a valuable target for custom synthesis services, a growing market segment frequently searched by pharmaceutical companies and research institutions.

The stability and storage requirements of 3-(4-methoxyphenyl)-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylpropanamide are subjects of practical importance for laboratory researchers. Proper handling of such compounds relates to broader discussions about chemical storage best practices and compound stability testing, common concerns reflected in search engine queries from the scientific community.

As research continues on this compound, its potential applications in medicinal chemistry and drug discovery remain promising. The combination of its tetrahydroquinoline scaffold with the sulfonamide functionality creates unique opportunities for structure-based drug design, addressing current challenges in developing selective and potent therapeutic agents.